Cas no 113591-64-3 (prop-2-enyl 2,2-difluoro-2-fluorosulfonylacetate)

prop-2-enyl 2,2-difluoro-2-fluorosulfonylacetate structure
113591-64-3 structure
Product Name:prop-2-enyl 2,2-difluoro-2-fluorosulfonylacetate
CAS No:113591-64-3
MF:C5H5F3O4S
MW:218.151011228561
CID:2611185
PubChem ID:10013610
Update Time:2025-04-21

prop-2-enyl 2,2-difluoro-2-fluorosulfonylacetate Chemical and Physical Properties

Names and Identifiers

    • prop-2-enyl 2,2-difluoro-2-fluorosulfonylacetate
    • SZRXKSLSDYIISF-UHFFFAOYSA-N
    • DTXCID20385003
    • Acetic acid, difluoro(fluorosulfonyl)-, 2-propenyl ester
    • DTXSID70434176
    • SCHEMBL8517523
    • 113591-64-3
    • Inchi: 1S/C5H5F3O4S/c1-2-3-12-4(9)5(6,7)13(8,10)11/h2H,1,3H2
    • InChI Key: SZRXKSLSDYIISF-UHFFFAOYSA-N
    • SMILES: S(C(C(=O)OCC=C)(F)F)(=O)(=O)F

Computed Properties

  • Exact Mass: 217.98606430Da
  • Monoisotopic Mass: 217.98606430Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 68.8Ų
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